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Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyl]aniline

Cat. No.: B1346609 Get Quote

An In-depth Technical Guide to N-[3-(Trimethoxysilyl)propyl]aniline

For researchers, scientists, and drug development professionals, this guide provides a

comprehensive overview of N-[3-(Trimethoxysilyl)propyl]aniline (CAS No. 3068-76-6), a

versatile organosilane compound. It is widely utilized as a silane coupling agent, adhesion

promoter, and surface modifier in a variety of industrial and research applications.[1][2] Its

bifunctional nature, possessing both a hydrolyzable trimethoxysilyl group and an organic aniline

moiety, allows it to form stable bridges between inorganic and organic materials.[1][3]

Synonyms and Alternative Names
N-[3-(Trimethoxysilyl)propyl]aniline is known by numerous synonyms, which reflect different

naming conventions and its chemical structure.[3]
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Nomenclature Type Name

IUPAC Name N-(3-trimethoxysilylpropyl)aniline[3][4]

CAS Name Benzenamine, N-[3-(trimethoxysilyl)propyl]-[3][4]

Common Synonyms (3-Anilinopropyl)trimethoxysilane[3]

Trimethoxy[3-(phenylamino)propyl]silane[3]

N-Phenyl-3-aminopropyltrimethoxysilane[3][4]

N-Phenyl-γ-aminopropyltrimethoxysilane[3]

N-(gamma-(Trimethoxysilyl)propyl)aniline[4]

[3-(Phenylamino)propyl]trimethoxysilane

3-(N-Phenylamino)propyltrimethoxysilane[5]

Phenylaminopropyltrimethoxysilane[4]

Physicochemical Properties
The compound is a yellowish, clear liquid that is soluble in most organic solvents but insoluble

in water.[6][7] It is reactive in the presence of moisture, undergoing hydrolysis.[6]

Property Value

CAS Number 3068-76-6[3]

Molecular Formula C₁₂H₂₁NO₃Si[3]

Molecular Weight 255.39 g/mol [3]

Boiling Point 310 °C (lit.)

Density 1.07 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.506 (lit.)

Flash Point 110 °C (230 °F) - closed cup

Storage Temperature 2-8°C[7]
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Experimental Protocols
General Synthesis of N-[3-
(Trimethoxysilyl)propyl]aniline
A common method for synthesizing N-[3-(Trimethoxysilyl)propyl]aniline involves the reaction

of aniline with (3-chloropropyl)trimethoxysilane.[3][7]

Procedure:

Add 186 g of aniline and 182 g of polyaniline (acting as an acid scavenger) to a reactor.[7]

Slowly and continuously add 198.7 g of 3-chloropropyltrimethoxysilane dropwise into the

reactor.[7]

Maintain the reaction temperature at 160 °C while continuously stirring for 2 hours.[7]

After the initial reaction period, continue to maintain the reaction conditions for an additional

3 hours to ensure the reaction goes to completion.[7]

Separate the reaction mixture by filtration to obtain the crude product.[7]

The solid phase can be neutralized with ammonia, washed with deionized water until the

filtrate pH is 6-7, and dried under vacuum at 80 °C for recycling.[7]

This procedure is reported to yield N-phenyl-3-aminopropyltrimethoxysilane at 90.1% yield and

94.2% selectivity.[7]

Applications and Mechanism of Action
This compound is a key component in applications requiring robust adhesion between

dissimilar materials.[1] Its primary function is as a coupling agent to bridge organic polymers

and inorganic substrates.[3]

Mechanism as a Coupling Agent:

Hydrolysis: In the presence of water, the three methoxy groups (-OCH₃) on the silicon atom

hydrolyze to form reactive silanol groups (-Si-OH).[3][6]
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Condensation: These silanol groups can then condense with hydroxyl groups present on the

surface of inorganic substrates (e.g., glass, silica, metal oxides), forming stable, covalent

siloxane bonds (Si-O-Substrate).[1]

Organic Interaction: The aniline group at the other end of the molecule is available to react or

physically entangle with an organic polymer matrix during curing or processing.[1]

This dual functionality creates a durable link at the interface, improving mechanical properties

such as tensile strength, tear resistance, and adhesion in composites, adhesives, and coatings.

[3][6] It is used in various industries, including adhesives and sealants, coatings, rubber,

plastics, and textiles.[6]

Visualized Workflow: Surface Modification
The following diagram illustrates the general workflow for using N-[3-
(Trimethoxysilyl)propyl]aniline to modify an inorganic surface for improved adhesion to an

organic polymer.
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Step 1: Preparation

Step 2: Surface Application

Step 3: Organic Polymer Bonding
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Caption: Workflow for surface modification using N-[3-(Trimethoxysilyl)propyl]aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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